Cas no 1445781-43-0 (5-Bromoquinazoline-8-carbaldehyde)

• Product Name: 5-Bromoquinazoline-8-carbaldehyde
• CAS No: 1445781-43-0
• MF: C₉H₅BrN₂O
• MW: 237.052800893784
• CID: 4727336
• Update Time: 2025-07-27

5-Bromoquinazoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-BROMOQUINAZOLINE-8-CARBALDEHYDE
• DJVLTFWZJRRQLD-UHFFFAOYSA-N
• 5-Bromo-quinazoline-8-carbaldehyde
• 8-Quinazolinecarboxaldehyde, 5-bromo-
• FCH2429471
• AX8332901
• 5-Bromoquinazoline-8-carbaldehyde

• Inchi： 1S/C9H5BrN2O/c10-8-2-1-6(4-13)9-7(8)3-11-5-12-9/h1-5H
• InChI Key： DJVLTFWZJRRQLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C2C1=CN=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 42.8

Additional information on 5-Bromoquinazoline-8-carbaldehyde

Comprehensive Guide to 5-Bromoquinazoline-8-carbaldehyde (CAS No. 1445781-43-0): Properties, Applications, and Research Insights

5-Bromoquinazoline-8-carbaldehyde (CAS No. 1445781-43-0) is a high-value heterocyclic compound widely utilized in pharmaceutical and material science research. This quinazoline derivative features a bromine substituent at the 5-position and an aldehyde group at the 8-position, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for "5-Bromoquinazoline-8-carbaldehyde synthesis," "CAS 1445781-43-0 applications," and "quinazoline aldehyde reactivity," reflecting its growing importance in drug discovery and organic chemistry.

The compound’s unique structure enables diverse cross-coupling reactions, particularly in constructing biologically active scaffolds. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, computational chemists often explore "5-Bromoquinazoline-8-carbaldehyde molecular docking" to predict binding affinities for target proteins. Its electron-deficient quinazoline core also attracts interest in organic electronics, aligning with trends in sustainable material innovation.

From a synthetic perspective, CAS 1445781-43-0 serves as a precursor for Schiff base ligands and metal-organic frameworks (MOFs). FAQs like "How to purify 5-Bromoquinazoline-8-carbaldehyde?" or "Stability under aerobic conditions" are common among lab technicians. The compound’s crystalline form (often queried as "1445781-43-0 XRD data") facilitates characterization via single-crystal diffraction, a technique gaining traction in precision chemistry.

Environmental and safety considerations are increasingly searched alongside this compound. While non-hazardous under standard conditions, proper handling protocols for bromo-substituted aldehydes remain critical. Sustainable synthesis methods, such as microwave-assisted reactions (a trending keyword), are being explored to reduce waste and energy use—addressing the pharmaceutical industry’s push toward green chemistry.

In summary, 5-Bromoquinazoline-8-carbaldehyde bridges multiple disciplines, from medicinal chemistry to advanced materials. Its CAS registry number (1445781-43-0) ensures traceability in global databases, while ongoing research into its structure-activity relationships continues to unlock new applications. For researchers, staying updated on "latest quinazoline derivatives 2024" or "aldehyde functionalization techniques" is key to leveraging this compound’s full potential.